6-chloro-1-isopropyl-1H-indole-3-carboxylic acid

• CAS No.: 676477-12-6
• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 6-chloro-1-propan-2-ylindole-3-carboxylic acid
• InChI: InChI=1S/C12H12ClNO2/c1-7(2)14-6-10(12(15)16)9-4-3-8(13)5-11(9)14/h3-7H,1-2H3,(H,15,16)
• InChI Key: ADTNDYSNPZJBPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=C1C=C(C=C2)Cl)C(=O)O

Description

6-chloro-1-isopropyl-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-(6-chloro-1-isopropyl-1H-indol-3-yl)-2,2,2-trifluoro-ethanone (475 mg, 1.64 mmol) in a 20% aqueous sodium hydroxide solution was heated at 110° C. for 18 h. At this time, the reaction was cooled to 25° C. and treated with a 1N aqueous hydrochloric acid solution. This solution was extracted with ethyl acetate (1×50 mL). The organic layer was dried over magnesium sulfate, filtered, and concentrated in vacuo to afford 6-chloro-1-isopropyl-1H-indole-3-carboxylic acid (385 mg, 99%) as a yellow solid: mp 206-208° C.; EI-HRMS m/e calcd for C12H12ClNO2 (M+) 237.0056, found 237.0554.